(1-(Isopropoxymethyl)cyclopropyl)methanamine

• Molecular Formula: C8H17NO
• Molecular Weight: 143.23 g/mol
• IUPAC Name: [1-(propan-2-yloxymethyl)cyclopropyl]methanamine
• InChI: InChI=1S/C8H17NO/c1-7(2)10-6-8(5-9)3-4-8/h7H,3-6,9H2,1-2H3
• InChI Key: VNHCOWMBPAVLGB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCC1(CC1)CN

Description

(1-(Isopropoxymethyl)cyclopropyl)methanamine is a cyclopropane-containing primary amine characterized by an isopropoxymethyl substituent on the cyclopropane ring. The isopropoxy group introduces steric bulk and lipophilicity, which can influence pharmacokinetic properties and target selectivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (1-(Isopropoxymethyl)cyclopropyl)methanamine typically involves the reaction of cyclopropylmethanamine with isopropyl alcohol in the presence of a suitable catalyst. The reaction conditions often include elevated temperatures and pressures to facilitate the formation of the desired product .

Industrial Production Methods

In industrial settings, the production of (1-(Isopropoxymethyl)cyclopropyl)methanamine may involve bulk manufacturing processes that ensure high yield and purity. These processes often utilize advanced techniques such as continuous flow reactors and automated control systems to optimize reaction conditions and minimize impurities .

Chemical Reactions Analysis

Types of Reactions

(1-(Isopropoxymethyl)cyclopropyl)methanamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, where the methanamine group is replaced by other functional groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like halides. Reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclopropyl ketones, while reduction can produce various amine derivatives .

Scientific Research Applications

(1-(Isopropoxymethyl)cyclopropyl)methanamine is utilized in several scientific research fields, including:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound is used in studies related to enzyme interactions and metabolic pathways.

Medicine: Research explores its potential as a precursor for pharmaceutical compounds.

Industry: It is employed in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (1-(Isopropoxymethyl)cyclopropyl)methanamine involves its interaction with specific molecular targets, such as enzymes and receptors. These interactions can modulate various biochemical pathways, leading to the observed effects. The compound’s unique structure allows it to bind selectively to certain targets, influencing their activity and function .

Comparison with Similar Compounds

Structural Variations and Substituent Effects

The following table summarizes key structural analogs and their substituents:

Compound Name	Substituent on Cyclopropane	Molecular Formula	Molecular Weight (Da)	Key References
(1-(Isopropoxymethyl)cyclopropyl)methanamine	Isopropoxymethyl	C8H17NO	143.23 (base)	N/A*
1-[1-(Ethoxymethyl)cyclopropyl]methanamine	Ethoxymethyl	C7H15NO	129.20
1-(Methoxymethyl)cyclopropan-1-amine hydrochloride	Methoxymethyl	C5H12ClNO	137.61
[1-(2-Methoxyphenyl)cyclopropyl]methanamine	2-Methoxyphenyl	C11H15NO	177.25
[1-(Trifluoromethyl)cyclopropyl]methanamine HCl	Trifluoromethyl	C5H9ClF3N	175.58

Key Observations :

• Aromatic vs. Aliphatic Substituents: The 2-methoxyphenyl analog (C11H15NO) introduces aromaticity, which may enhance π-π interactions in receptor binding but increase metabolic instability .

Physicochemical and Spectroscopic Properties

Property	(1-(Isopropoxymethyl)cyclopropyl)methanamine (Predicted)	1-[1-(Ethoxymethyl)cyclopropyl]methanamine	1-(Methoxymethyl)cyclopropan-1-amine HCl
LogP	~1.5 (estimated)	0.8 (reported)	0.3 (reported)
Solubility	Moderate in organic solvents	High in polar aprotic solvents	High in water (due to HCl salt)
1H NMR (δ ppm)	1.0–1.2 (cyclopropane), 3.4–3.7 (OCH(CH3)2)	1.1–1.3 (cyclopropane), 3.5 (OCH2CH3)	1.2–1.4 (cyclopropane), 3.3 (OCH3)
HRMS (ESI)	[M+H]+: 144.1388 (calc.)	[M+H]+: 130.1226 (found)	[M+H]+: 116.1070 (found)

Key Trends :

• Increasing alkoxy chain length (methoxy → ethoxy → isopropoxy) correlates with higher LogP and reduced aqueous solubility.
• Cyclopropane protons typically resonate between δ 1.0–1.4 ppm, while alkoxy groups appear in δ 3.3–3.7 ppm .

Biological Activity

(1-(Isopropoxymethyl)cyclopropyl)methanamine is a compound that has garnered attention for its unique structural properties and potential biological activities. This article explores the biological activity of this compound, focusing on its mechanisms of action, research applications, and comparative analysis with similar compounds.

Chemical Structure and Properties

The compound features a cyclopropyl ring and an isopropoxymethyl group, which contribute to its distinct chemical reactivity. The presence of these functional groups allows for various chemical reactions, including oxidation, reduction, and substitution reactions. These properties are crucial for its application in biological systems.

The mechanism of action of (1-(Isopropoxymethyl)cyclopropyl)methanamine involves interactions with specific molecular targets such as enzymes and receptors. These interactions can modulate various biochemical pathways, leading to observed biological effects. The compound's unique structure allows it to selectively bind to certain targets, influencing their activity and function.

Biological Activities

Research indicates that (1-(Isopropoxymethyl)cyclopropyl)methanamine exhibits several biological activities:

• Antimicrobial Activity : Preliminary studies suggest that the compound may possess antimicrobial properties, making it a candidate for further exploration in the field of infectious diseases .
• Antioxidant Activity : Some derivatives of similar compounds have shown antioxidant effects, indicating potential for (1-(Isopropoxymethyl)cyclopropyl)methanamine to exhibit similar properties .
• Enzyme Interactions : The compound is utilized in studies related to enzyme interactions, which are crucial for understanding metabolic pathways.

Comparative Analysis with Similar Compounds

To highlight the uniqueness of (1-(Isopropoxymethyl)cyclopropyl)methanamine, a comparison with similar compounds is provided below:

Compound Name	Structural Features	Biological Activity
Cyclopropylmethanamine	Lacks isopropoxymethyl group	Limited biological activity
Isopropylamine	Contains isopropyl group	Basic amine activity
Methoxycyclopropylamine	Contains methoxy instead of isopropoxymethyl	Similar but less reactive

This table illustrates how the presence of both the cyclopropyl ring and the isopropoxymethyl group in (1-(Isopropoxymethyl)cyclopropyl)methanamine imparts distinct chemical reactivity and biological activity compared to its analogs.